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Compound of Interest

2-hydroxyisoquinoline-1,3(2H,4H)-
Compound Name:
dione

Cat. No.: B123016

Essential Safety and Handling Guide for 2-
hydroxyisoquinoline-1,3(2H,4H)-dione

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2-hydroxyisoquinoline-1,3(2H,4H)-dione, tailored for research and drug development
professionals. Adherence to these procedures is essential for ensuring laboratory safety.

Chemical Identifier:
e Name: 2-hydroxyisoquinoline-1,3(2H,4H)-dione

o CAS Number: 6890-08-0

Hazard Identification and Personal Protective
Equipment (PPE)

2-hydroxyisoquinoline-1,3(2H,4H)-dione is a hazardous substance that requires stringent
safety measures. The primary hazards include acute toxicity if swallowed, in contact with skin,
or inhaled, and it is known to cause severe skin burns, eye damage, and potential allergic skin
reactions.[1] It is also corrosive to the respiratory tract.[1]
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The following table summarizes the required personal protective equipment (PPE) for handling

this compound.

Personal Protective

Body Part . Standard/Specification
Equipment
o Ensure compliance with
Safety glasses with side-
Eyes/Face ) ) government standards such as
shields, face shield
NIOSH (US) or EN 166 (EU).
Handle with gloves. Gloves
must be inspected prior to use.
Use proper glove removal
technique (without touching
Chemical-resistant gloves glove's outer surface) to avoid
Skin (e.g., Butyl rubber, Nitrile skin contact with this product.

rubber), Protective clothing

Dispose of contaminated
gloves after use in accordance
with applicable laws and good
laboratory practices. Wash and

dry hands.

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Required when dusts are

generated.

Body

Complete suit protecting

against chemicals

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach is crucial when working with 2-hydroxyisoquinoline-1,3(2H,4H)-dione
to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:
e Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]

» Before starting, ensure all necessary PPE is available and in good condition.

2. Handling the Compound:

e Avoid direct contact with the skin, eyes, and clothing.

e Do not breathe dust or vapor.[1]

e Weigh and handle the solid compound in a manner that minimizes dust generation.
o Use only non-sparking tools.

3. In Case of Exposure:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician immediately.[3][4]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Call a physician immediately.[1][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[1][4]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician immediately.[3][4]

Disposal Plan
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Proper disposal of 2-hydroxyisoquinoline-1,3(2H,4H)-dione and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

» Waste Chemical: Dispose of this hazardous material at an approved waste disposal facility.
Do not allow the chemical to enter drains.

o Contaminated Packaging: Dispose of as unused product.

Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines and local regulations.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 2-
hydroxyisoquinoline-1,3(2H,4H)-dione in a laboratory setting.
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Caption: Workflow for handling 2-hydroxyisoquinoline-1,3(2H,4H)-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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